Cas no 87453-67-6 (Benzene, 1,2-bis(propylthio)-)

Benzene, 1,2-bis(propylthio)- structure
Benzene, 1,2-bis(propylthio)- structure
Product Name:Benzene, 1,2-bis(propylthio)-
CAS No:87453-67-6
MF:C12H18S2
MW:226.401320934296
CID:656170
PubChem ID:14491174
Update Time:2025-04-19

Benzene, 1,2-bis(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-bis(propylthio)-
    • 1,2-bis(propylsulfanyl)benzene
    • 87453-67-6
    • ortho-bis-propylthiobenzene
    • DTXSID20560914
    • SCHEMBL10350653
    • PPIRURJVDBXEIJ-UHFFFAOYSA-N
    • Inchi: 1S/C12H18S2/c1-3-9-13-11-7-5-6-8-12(11)14-10-4-2/h5-8H,3-4,9-10H2,1-2H3
    • InChI Key: PPIRURJVDBXEIJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1SCCC)CCC

Computed Properties

  • Exact Mass: 226.08499292g/mol
  • Monoisotopic Mass: 226.08499292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 50.6Ų
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